Cas no 1007870-18-9 (4-(1-methyl-1H-imidazol-4-yl)-Benzoic acid methyl ester)

• Product Name: 4-(1-methyl-1H-imidazol-4-yl)-Benzoic acid methyl ester
• CAS No: 1007870-18-9
• MF: C₁₂H₁₂N₂O₂
• MW: 216.235882759094
• CID: 1096120
• PubChem ID: 59598076
• Update Time: 2025-04-20

4-(1-methyl-1H-imidazol-4-yl)-Benzoic acid methyl ester Chemical and Physical Properties

Names and Identifiers

• 4-(1-methyl-1H-imidazol-4-yl)-Benzoic acid methyl ester
• DB-114721
• 1007870-18-9
• SCHEMBL3440221

• Inchi： 1S/C12H12N2O2/c1-14-7-11(13-8-14)9-3-5-10(6-4-9)12(15)16-2/h3-8H,1-2H3
• InChI Key： FBOOTALYLTWOSN-UHFFFAOYSA-N
• SMILES： O(C)C(C1C=CC(=CC=1)C1=CN(C)C=N1)=O

Computed Properties

• Exact Mass: 216.089878g/mol
• Monoisotopic Mass: 216.089878g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 249
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 216.24g/mol
• XLogP3: 1.5
• Topological Polar Surface Area: 44.1Ų